Cas no 1562785-45-8 ((2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1562785-45-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5579192
• Update Time: 2025-10-19

(2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-amino-1-azetidinyl)-3-(2-furanyl)-
• (2e)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C10H12N2O2/c11-8-6-12(7-8)10(13)4-3-9-2-1-5-14-9/h1-5,8H,6-7,11H2
• InChI Key： RIVRVKJPVDAPGQ-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(=O)C=CC1=CC=CO1

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 385.8±42.0 °C(Predicted)
• pka: 7.17±0.20(Predicted)

Additional information on (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1562785-45-8)

The compound (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one, identified by its CAS number 1562785-45-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a conjugated system of azetidine and furan moieties, has garnered attention due to its unique structural and pharmacological properties. The presence of both an amino group and a carbonyl function in the azetidine ring, coupled with the electron-deficient nature of the furan ring, makes this compound a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The (2E)-configuration of the prop-2-enone moiety contributes to its rigid structure, which can be exploited to enhance binding affinity to biological targets. The 3-aminoazetidin-1-yl group, in particular, has been shown to interact favorably with various enzymes and receptors, suggesting its utility in modulating biological pathways. This has prompted researchers to investigate its role in inhibiting key enzymes involved in inflammatory and metabolic diseases.

The furan-2-yl substituent adds an additional layer of complexity to the molecule, influencing its electronic properties and solubility characteristics. Furan derivatives are well-documented for their bioactivity and have been incorporated into numerous drug candidates. The combination of azetidine and furan in this compound may lead to synergistic effects, enhancing its pharmacological profile. Preliminary computational studies have suggested that this molecule can adopt multiple conformations, which could be critical for its interaction with biological targets.

In the context of current research, this compound has been explored for its potential in addressing neurological disorders. The structural motif of (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one bears resemblance to known neuroactive compounds that target serotonin and dopamine receptors. The amino group in the azetidine ring can form hydrogen bonds with polar residues in protein binding pockets, while the furan ring can engage in π-stacking interactions. These interactions are crucial for achieving high selectivity and efficacy.

Moreover, the compound's stability under various conditions has been a subject of interest. Thermal analysis has revealed that it maintains structural integrity at elevated temperatures, suggesting potential for oral administration or formulation into solid dosage forms. Solubility studies have indicated moderate water solubility, which is advantageous for developing injectable solutions or formulations requiring aqueous-based delivery systems.

One of the most exciting aspects of this compound is its versatility as a chemical probe. Researchers have utilized it to study enzyme kinetics and binding affinities using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided valuable insights into how modifications at different positions can influence biological activity. For instance, replacing the furan ring with other heterocycles has been shown to alter binding properties significantly.

The synthesis of (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the azetidine core, followed by functionalization at the 3-position with an amino group. The introduction of the furan substituent is typically achieved through cross-coupling reactions or nucleophilic substitution methods. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, (2E)-1-(3-aminoazetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1562785-45-8) is a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms by which this compound can be utilized to address various diseases.